Cas no 38410-42-3 (3-Chloronaphthalen-2-amine)

• Product Name: 3-Chloronaphthalen-2-amine
• CAS No: 38410-42-3
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 2123036
• PubChem ID: 13463002
• Update Time: 2025-10-19

3-Chloronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-naphthylamine
• 3-chloronaphthalen-2-amine
• 2-Amino-3-chloronaphthalene
• 2-Naphthalenamine, 3-chloro-
• 3-chloro-2-aminonaphthalene
• ISWSFPQWSDIVGH-UHFFFAOYSA-N
• CS-0433548
• DTXSID00541448
• 38410-42-3
• SCHEMBL3825073
• DB-083686
• EN300-100372
• F84038
• AKOS022639790
• 3-Chloronaphthalen-2-amine

• Inchi： 1S/C10H8ClN/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6H,12H2
• InChI Key： ISWSFPQWSDIVGH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=C1)N

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 178-179.5 ºC (ethyl acetate hexane )
• Solubility: Almost insoluble (0.046 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 3-Chloronaphthalen-2-amine

Introduction to 3-Chloronaphthalen-2-amine (CAS No. 38410-42-3)

3-Chloronaphthalen-2-amine, with the chemical identifier CAS No. 38410-42-3, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound belongs to the class of naphthalene derivatives, characterized by its chloro and amino functional groups, which make it a versatile building block for various chemical transformations. The unique structural properties of 3-Chloronaphthalen-2-amine contribute to its utility in synthesizing complex molecules, particularly in the pharmaceutical industry where precision and specificity are paramount.

The molecular structure of 3-Chloronaphthalen-2-amine consists of a naphthalene core substituted at the 3-position with a chlorine atom and at the 2-position with an amine group. This arrangement imparts distinct reactivity, enabling it to participate in nucleophilic aromatic substitution, cross-coupling reactions, and other synthetic pathways. The presence of both electron-withdrawing (chloro) and electron-donating (amine) groups allows for fine-tuning of reaction outcomes, making it a valuable reagent in medicinal chemistry.

In recent years, 3-Chloronaphthalen-2-amine has garnered attention due to its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in oncology, neurology, and anti-inflammatory treatments. For instance, studies have demonstrated its utility in constructing indole derivatives, which are known for their biological activity. The ability to modify the naphthalene scaffold while retaining key functional groups has opened new avenues for drug discovery.

One notable application of 3-Chloronaphthalen-2-amine is in the synthesis of kinase inhibitors, which are critical in targeting abnormal cell growth and signaling pathways associated with cancer. The chlorine atom at the 3-position serves as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, allowing chemists to introduce diverse substituents at other positions on the naphthalene ring. This flexibility has been exploited in creating highly specific inhibitors that disrupt cancer cell proliferation.

Furthermore, advancements in computational chemistry have enhanced the understanding of how 3-Chloronaphthalen-2-amine interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, guiding the design of more effective derivatives. These computational approaches complement traditional experimental methods, accelerating the drug discovery process and reducing time-to-market for new therapies.

The pharmaceutical industry has also explored 3-Chloronaphthalen-2-amine as a precursor for developing antimicrobial agents. The structural motif present in this compound has been incorporated into molecules that exhibit activity against resistant bacterial strains. By modifying its core structure while maintaining key functional groups, researchers have identified candidates with improved efficacy and reduced toxicity compared to existing antibiotics.

Another area where 3-Chloronaphthalen-2-amine has made a significant impact is in materials science. Its ability to undergo selective functionalization has enabled the creation of advanced polymers and coatings with tailored properties. These materials find applications in electronics, aerospace, and automotive industries, where performance under extreme conditions is essential. The versatility of 3-Chloronaphthalen-2-amine as a building block continues to drive innovation across multiple sectors.

The synthesis of 3-Chloronaphthalen-2-amine itself is an intriguing aspect of organic chemistry. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent developments in catalytic systems have streamlined these procedures, making large-scale production more feasible. Such improvements are crucial for meeting the demand for this intermediate in industrial applications.

Ethical considerations also play a role in the handling and use of 3-Chloronaphthalen-2-amine. While it is not classified as a hazardous or controlled substance under current regulations, responsible practices must be followed to ensure safety during synthesis and application. Proper storage conditions and waste disposal protocols are essential to minimize environmental impact and protect personnel involved in its use.

Looking ahead, the future prospects for 3-Chloronaphthalen-2-amine appear promising as research continues to uncover new applications and synthetic strategies. The integration of machine learning and artificial intelligence into drug discovery is expected to further enhance its utility by predicting novel derivatives with enhanced biological activity. As these technologies evolve, so too will our ability to harness the potential of compounds like 3-Chloronaphthalen-2-amine, driving progress across multiple scientific disciplines.